Cas no 1805038-82-7 (Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate)

Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate is a fluorinated pyridine derivative with notable reactivity and structural versatility, making it valuable in pharmaceutical and agrochemical synthesis. The presence of difluoromethyl and fluoro substituents enhances its electron-withdrawing properties, facilitating selective reactions in complex molecular frameworks. The hydroxypyridine moiety offers a functional handle for further derivatization, while the ester group provides flexibility in downstream modifications. This compound’s unique substitution pattern contributes to its utility as an intermediate in the development of bioactive molecules, particularly those requiring fluorinated motifs for improved metabolic stability or binding affinity. Its well-defined structure ensures reproducibility in synthetic applications.
Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate structure
1805038-82-7 structure
Product Name:Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate
CAS No:1805038-82-7
MF:C9H8F3NO3
MW:235.15993309021
CID:4882013
Update Time:2025-06-26

Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate
    • Inchi: 1S/C9H8F3NO3/c1-16-6(15)3-4-2-5(14)13-8(7(4)10)9(11)12/h2,9H,3H2,1H3,(H,13,14)
    • InChI Key: XKPGFWRZZDTPAI-UHFFFAOYSA-N
    • SMILES: FC1=C(C(F)F)NC(C=C1CC(=O)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 388
  • XLogP3: 0
  • Topological Polar Surface Area: 55.4

Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029036145-250mg
Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate
1805038-82-7 95%
250mg
$999.60 2022-04-01
Alichem
A029036145-500mg
Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate
1805038-82-7 95%
500mg
$1,853.50 2022-04-01
Alichem
A029036145-1g
Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate
1805038-82-7 95%
1g
$2,837.10 2022-04-01

Additional information on Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate

Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate (CAS No. 1805038-82-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate, identified by its CAS number 1805038-82-7, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the synthesis of novel therapeutic agents. The presence of both difluoromethyl and fluoro substituents, alongside a hydroxyl group and an acetic acid ester moiety, imparts distinct chemical properties that make it a valuable intermediate in drug development.

The structural composition of Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate contributes to its reactivity and functionality, making it a cornerstone in the synthesis of various pharmacologically active compounds. The difluoromethyl group, known for its metabolic stability and ability to enhance binding affinity, is particularly crucial in medicinal chemistry. This feature has been leveraged in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The fluoro substituent further enhances the compound's pharmacokinetic profile by improving lipophilicity and reducing metabolic degradation.

In recent years, significant advancements have been made in understanding the role of fluorinated pyridines in drug design. Pyridine derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate exemplifies this trend, as it serves as a building block for constructing complex molecular architectures with enhanced biological efficacy.

One of the most compelling aspects of Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating this compound into drug candidates, researchers can develop molecules that specifically inhibit aberrant kinase activity, thereby offering new therapeutic strategies. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on tyrosine kinases, which are critical targets in oncology.

The hydroxyl group in Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate provides an additional site for functionalization, allowing for further modifications to tailor the pharmacological properties of the resulting drug candidates. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. The acetic acid ester moiety also contributes to the compound's versatility, enabling its use in various synthetic transformations such as ester hydrolysis or transesterification.

Recent research has highlighted the importance of fluorinated pyridines in developing antiviral agents. The unique electronic properties of fluorine atoms can influence the binding affinity and selectivity of drug molecules towards viral targets. Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate has been explored as a precursor in synthesizing compounds with potential antiviral activity. Preliminary studies suggest that derivatives of this compound can interfere with viral replication by inhibiting key enzymes involved in viral polymerization and assembly.

The synthesis of Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly utilized in its preparation. These synthetic approaches not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that facilitate such intricate transformations.

The pharmacological potential of Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate has prompted extensive investigation into its derivatives. Researchers are continuously exploring new analogs to enhance potency, selectivity, and safety profiles. Computational modeling and high-throughput screening have played pivotal roles in identifying promising candidates for further development. These efforts are part of a broader trend towards rational drug design, where structural modifications are guided by detailed understanding of molecular interactions.

In conclusion, Methyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-acetate (CAS No. 1805038-82-7) represents a critical intermediate in modern pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents across various therapeutic areas. The ongoing research into this compound underscores its significance and highlights the dynamic nature of pharmaceutical chemistry as it continues to evolve with new discoveries and innovations.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.